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Compound of Interest

Compound Name: Planteose

CAS No.: 470-57-5

Cat. No.: B12796885

Get Quote

An In-depth Technical Guide to the Core Structural Differences Between Planteose and

Raffinose

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the structural distinctions between the

isomeric trisaccharides, planteose and raffinose. Both compounds, sharing the same

molecular formula (C₁₈H₃₂O₁₆), are composed of glucose, fructose, and galactose. However,

the key difference lies in the connectivity of the galactose unit to the sucrose core, leading to

distinct physicochemical properties and biological roles.

Core Structural Differences
Planteose and raffinose are both non-reducing trisaccharides. The fundamental structural

variance is the point of attachment of the α-D-galactopyranosyl residue to the sucrose

molecule.

Raffinose: The galactose unit is linked to the C6 position of the glucose moiety of sucrose via

an α-1,6 glycosidic bond. Its systematic name is α-D-galactopyranosyl-(1→6)-α-D-

glucopyranosyl-(1→2)-β-D-fructofuranoside.[1][2][3]
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Planteose: The galactose unit is attached to the C6 position of the fructose moiety of

sucrose through an α-1,6 glycosidic bond. Its systematic name is α-D-galactopyranosyl-

(1→6)-β-D-fructofuranosyl-(2→1)-α-D-glucopyranoside.[4][5][6]

This isomeric difference is visualized in the structural diagram below.

Raffinose Structure

Planteose Structure

Galactose (α) Glucose (α)α-1,6 Fructose (β)α-1,2

Galactose (α) Fructose (β)α-1,6 Glucose (α)β-2,1

Click to download full resolution via product page

Fig. 1: Structural comparison of raffinose and planteose.

Quantitative Data Presentation
The structural isomerism of planteose and raffinose results in differing physicochemical

properties, which are summarized in the table below for direct comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#planteose-vs-raffinose-structural-differences
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2015.00656/full
https://pubmed.ncbi.nlm.nih.gov/20015511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11154684/
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body-img#planteose-vs-raffinose-structural-differences
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#planteose-vs-raffinose-structural-differences
https://www.benchchem.com/product/b12796885/docs?utm_src=pdf-body#planteose-vs-raffinose-structural-differences
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12796885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Planteose Raffinose

Molecular Formula C₁₈H₃₂O₁₆[4][7] C₁₈H₃₂O₁₆[1][8]

Molecular Weight 504.44 g/mol [7][9]
504.44 g/mol (anhydrous)[8],

594.5 g/mol (pentahydrate)[1]

Melting Point 124 °C[10]
80-82 °C (pentahydrate)[11],

118-119 °C (anhydrous)[8]

Solubility in Water Soluble[12][13] 203 g/L[1][14]

Optical Rotation [α]D Not available

+123° (c=2 in H₂O)

(anhydrous)[8], +105° (c=1 in

H₂O) (pentahydrate)[11]

Biosynthesis Pathways
The biosynthesis of raffinose is well-characterized and is part of the Raffinose Family

Oligosaccharides (RFOs) pathway. Planteose biosynthesis is less documented but is

understood to follow a similar principle of galactosyl transfer to sucrose.

Raffinose Biosynthesis
The synthesis of raffinose involves the enzymatic transfer of a galactose moiety from galactinol

to sucrose. This process is catalyzed by raffinose synthase.

myo-Inositol Galactinol

Raffinose

Raffinose Synthase

Sucrose

Click to download full resolution via product page

Fig. 2: Biosynthesis pathway of raffinose.

Proposed Planteose Biosynthesis
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While the specific enzymes are not as extensively studied as those for raffinose, the

biosynthesis of planteose is proposed to involve the transfer of a galactose unit from a donor

like galactinol to the fructose residue of sucrose.

Sucrose Planteose

Click to download full resolution via product page

Fig. 3: Proposed biosynthesis pathway of planteose.

Experimental Protocols
Isolation and Purification of Planteose and Raffinose
A general workflow for the isolation and purification of these oligosaccharides from plant

material is outlined below. Specific conditions may need optimization based on the source

material.
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Extraction with aqueous ethanol

Filtration/Centrifugation

Concentration under reduced pressure

Chromatographic Separation
(e.g., PGC, Size-Exclusion)

Fraction Collection

Analysis of Fractions
(e.g., TLC, MS)

Pooling of Pure Fractions

Lyophilization to obtain pure oligosaccharide

Click to download full resolution via product page

Fig. 4: General workflow for oligosaccharide isolation.

Structural Elucidation by 2D NMR Spectroscopy
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Two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique

for the complete structural assignment of oligosaccharides like planteose and raffinose.[6][15]

[16][17][18][19][20]

Methodology:

Sample Preparation: Dissolve 5-10 mg of the purified oligosaccharide in 0.5 mL of D₂O.

NMR Data Acquisition: Acquire a series of 2D NMR spectra, including:

COSY (Correlation Spectroscopy): To establish proton-proton correlations within each

monosaccharide residue.

TOCSY (Total Correlation Spectroscopy): To identify all protons belonging to a single spin

system (i.e., a single monosaccharide).

HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its

directly attached carbon.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations

between protons and carbons (typically 2-3 bonds), which is crucial for determining the

glycosidic linkages between monosaccharide units.

ROESY (Rotating-frame Overhauser Effect Spectroscopy) or NOESY (Nuclear

Overhauser Effect Spectroscopy): To establish through-space correlations between

protons, which helps to confirm the sequence of monosaccharides and the

stereochemistry of the glycosidic bonds.

Data Analysis: The combination of these spectra allows for the unambiguous assignment of

all proton and carbon signals and the determination of the complete structure, including the

specific glycosidic linkages that differentiate planteose from raffinose.

Separation and Analysis by Porous Graphitic Carbon
(PGC) Chromatography-Mass Spectrometry (MS)
Porous graphitic carbon (PGC) chromatography is highly effective for separating isomeric

oligosaccharides.[5][16][17][21][22] Coupling this with mass spectrometry allows for their
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sensitive detection and identification.

Methodology:

Sample Preparation: Dissolve the oligosaccharide sample in an appropriate solvent (e.g.,

water/acetonitrile).

LC Separation:

Column: A porous graphitic carbon (PGC) column.

Mobile Phase: A gradient of acetonitrile in water, often with a small amount of a modifier

like trifluoroacetic acid or formic acid. The specific gradient will need to be optimized for

the best separation of planteose and raffinose.

MS Detection:

Ionization: Electrospray ionization (ESI) is commonly used, often in negative ion mode for

oligosaccharides.

Mass Analyzer: A high-resolution mass spectrometer such as a Q-TOF (Quadrupole Time-

of-Flight) is ideal for accurate mass determination and tandem MS (MS/MS)

fragmentation.

Data Analysis: The retention times of planteose and raffinose on the PGC column will differ

due to their structural differences.[16] Mass spectrometry provides the molecular weight,

confirming them as isomers. MS/MS fragmentation patterns will be distinct for each isomer,

allowing for their unambiguous identification.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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